N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide

• IUPAC Name: N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide
• InChI: InChI=1S/C16H22N4O2/c1-3-14(12-21)20(10-13-8-6-5-7-9-13)16(22)15-11-19(4-2)18-17-15/h5-9,11,14,21H,3-4,10,12H2,1-2H3/t14-/m1/s1
• InChI Key: RCLIDRZWGJKNMI-CQSZACIVSA-N
• Canonical SMILES: CCC(CO)N(CC1=CC=CC=C1)C(=O)C2=CN(N=N2)CC
• Isomeric SMILES: CC[C@H](CO)N(CC1=CC=CC=C1)C(=O)C2=CN(N=N2)CC
• Molecular Formula: C16H22N4O2
• Molecular Weight: 302.37 g/mol

Description

N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide, also known as BCTC, is a chemical compound that has been widely used in scientific research due to its unique properties. BCTC is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1) receptor, which is a non-selective cation channel that is activated by various stimuli, including heat, capsaicin, and protons.

Scientific Research Applications

N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide has been widely used in scientific research to investigate the role of TRPV1 in various physiological and pathological processes. TRPV1 is expressed in various tissues, including sensory neurons, and is involved in the regulation of pain, inflammation, and thermoregulation. This compound has been shown to block TRPV1-mediated responses to capsaicin, heat, and acid, making it a valuable tool for investigating the role of TRPV1 in these processes.

Mechanism of Action

N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide acts as a competitive antagonist of the TRPV1 receptor by binding to the channel pore and preventing the influx of cations. This results in the inhibition of TRPV1-mediated responses to various stimuli, including heat, capsaicin, and acid.
Biochemical and physiological effects:
This compound has been shown to inhibit the TRPV1-mediated release of neuropeptides, including substance P and calcitonin gene-related peptide (CGRP), which are involved in pain and inflammation. This compound has also been shown to inhibit TRPV1-mediated vasodilation and hyperthermia. These effects make this compound a potential therapeutic agent for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide in lab experiments is its high selectivity for TRPV1, which allows for the investigation of the specific role of TRPV1 in various physiological and pathological processes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are several future directions for the use of N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide in scientific research. One potential direction is the investigation of the role of TRPV1 in the regulation of metabolism and energy homeostasis. TRPV1 has been shown to be involved in the regulation of glucose and lipid metabolism, and the use of this compound could provide valuable insights into the mechanisms underlying these processes. Another potential direction is the development of more potent and selective TRPV1 antagonists for use in the treatment of pain and inflammation. Overall, this compound is a valuable tool for investigating the role of TRPV1 in various physiological and pathological processes, and its use in scientific research is likely to continue to grow in the future.

Synthesis Methods

The synthesis of N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide involves the reaction of 1-benzyl-1H-1,2,3-triazole-4-carboxylic acid with 2-amino-3,3-dimethylbutan-1-ol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure this compound.